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Compound of Interest

Compound Name: 2,3-Dimethyl-2,3-diphenylbutane

Cat. No.: B155905 Get Quote

An In-depth Technical Guide to 2,3-Dimethyl-2,3-diphenylbutane

Introduction
2,3-Dimethyl-2,3-diphenylbutane, also known as dicumene, is a hydrocarbon characterized

by a butane backbone with methyl and phenyl groups substituted at the C2 and C3 positions.

[1] Its chemical formula is C18H22.[2] The molecule's symmetrical structure and the steric

hindrance caused by its bulky substituents make it a subject of interest in stereochemistry and

physical organic chemistry.[2] While not a commonly used reagent in many standard

applications, it serves as a valuable compound in studies of steric effects and as a radical

initiator in specific industrial processes.[3][4] This technical guide provides a comprehensive

overview of its physical and chemical properties, synthesis protocols, and key applications.

Physical and Chemical Properties
2,3-Dimethyl-2,3-diphenylbutane is a white to light yellow crystalline solid or powder at room

temperature.[2][3][5][6] It is a non-polar, hydrophobic compound, rendering it insoluble in water

but soluble in various organic solvents such as benzene, toluene, chloroform, and

methylbenzene.[1][2][7] The compound is generally stable under standard conditions but can

undergo decomposition at elevated temperatures or upon exposure to ultraviolet light.[3][6][8]

Table 1: Physical Properties of 2,3-Dimethyl-2,3-
diphenylbutane
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Property Value Source(s)

Molecular Formula C18H22 [2][7][9][10]

Molecular Weight 238.37 g/mol [7][9][10]

Appearance
White to light yellow powder,

flakes, or crystalline solid
[2][3][6]

Melting Point 90-110 °C [5][7][10]

Boiling Point 306.1 to 335.97 °C (estimate) [5][7]

Density
0.95 to 0.9859 g/cm³

(estimate)
[5][7]

Flash Point 142.7 °C [5][7]

Vapor Pressure 0.015 Pa at 20 °C [7]

Water Solubility Insoluble [2][3][7][10][11]

Refractive Index 1.5413 (estimate) [7]

Table 2: Solubility Data
Solvent System Solubility Notes Source(s)

10% DMSO >> 90%

Corn Oil

≥ 2.5 mg/mL (10.49

mM)
Clear solution [9]

10% DMSO >> 90%

(20% SBE-β-CD in

saline)

2.5 mg/mL (10.49

mM)

Suspended solution,

requires ultrasound
[9]

Experimental Protocols
Synthesis Methodologies
Several synthetic routes for 2,3-Dimethyl-2,3-diphenylbutane have been reported, primarily

involving coupling reactions.

1. Synthesis via Radical Coupling of Cumene (Industrial Method)
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A common industrial method involves the thermal decomposition of an organic peroxide in the

presence of cumene. This process generates cumyl radicals, which then couple to form the

desired product.[4][6][12]

Reactants: Cumene (starting material) and an organic peroxide initiator (e.g., t-butyl

peroxyisopropyl monocarbonate).[6][12]

Reaction Conditions: The thermal decomposition of the peroxide is typically carried out at a

temperature between 125 °C and 145 °C.[12] This temperature range is below the boiling

point of cumene (152 °C), which enhances reaction efficiency by minimizing distillation of the

starting material.[12] The chosen peroxide should ideally have a one-hour half-life

temperature between 105 °C and 125 °C.[12]

Mechanism:

The organic peroxide thermally decomposes to generate initial free radicals.

These radicals abstract the tertiary hydrogen from cumene, producing a cumyl radical.

Two cumyl radicals then undergo a coupling reaction to form 2,3-Dimethyl-2,3-
diphenylbutane.[12]

Byproducts: The reaction also yields byproducts such as t-butyl alcohol, isopropyl alcohol,

and acetone.[12]

Purification: The product can be isolated and purified via crystallization, either by direct

cooling or through reprecipitation methods to achieve higher purity.[12]

2. Other Reported Synthetic Routes

Grignard/Alkyllithium Reagents: One approach uses benzyl halides which react with

alkyllithium or Grignard reagents to attach the phenyl and methyl groups to a butane

backbone.[1] This method requires careful control of temperature and stoichiometry.[1]

Friedel-Crafts Reaction: Another method involves the acid-catalyzed condensation of

acetophenone derivatives, followed by an alkylation step under Friedel-Crafts conditions,

typically using a catalyst like aluminum chloride in an anhydrous environment.[3]
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Purification Techniques
Post-synthesis, 2,3-Dimethyl-2,3-diphenylbutane is typically purified using standard

laboratory techniques such as:

Recrystallization: An effective method for solid compounds to achieve high purity.

Chromatography: Used to isolate the product from unreacted starting materials and

byproducts.[1]

Chemical Reactivity and Mechanisms
The central carbon-carbon bond in 2,3-Dimethyl-2,3-diphenylbutane is sterically hindered

and can undergo homolytic cleavage under thermal or photochemical conditions to produce

two cumyl radicals.

Thermolysis
Thermal decomposition (thermolysis) of 2,3-Dimethyl-2,3-diphenylbutane occurs at

temperatures ranging from 220 °C to 310 °C.[4][6] This process generates cumyl radicals,

which are effective at abstracting hydrogen atoms and initiating radical-mediated reactions.[6]

This property is utilized in polymer chemistry for grafting monomers like vinyltriethoxysilane

(VTEOS) onto polyethylene backbones.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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